![molecular formula C7H14N4 B1520270 1-[2-(dimethylamino)ethyl]-1H-pyrazol-3-amine CAS No. 1067900-22-4](/img/structure/B1520270.png)
1-[2-(dimethylamino)ethyl]-1H-pyrazol-3-amine
Overview
Description
“1-[2-(dimethylamino)ethyl]-1H-pyrazol-3-amine” is a chemical compound with the CAS Number: 1067900-22-4 . It has a molecular weight of 154.21 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The InChI Code of the compound is 1S/C7H14N4/c1-10(2)5-6-11-4-3-7(8)9-11/h3-4H,5-6H2,1-2H3,(H2,8,9) . This indicates the presence of 7 carbon atoms, 14 hydrogen atoms, and 4 nitrogen atoms in the molecule .
Physical And Chemical Properties Analysis
The compound has a density of 1.1±0.1 g/cm^3, a boiling point of 279.6±20.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It has a molar refractivity of 44.8±0.5 cm^3, and a molar volume of 138.0±7.0 cm^3 . The compound has 4 H bond acceptors, 2 H bond donors, and 3 freely rotating bonds .
Scientific Research Applications
Cationic Polymers Production
Compounds like DMAEMA are used in the production of cationic polymers, which serve as flocculants, coagulants, dispersants, and stabilizers in various industries .
Organic Synthesis Intermediate
These compounds act as intermediates in organic synthesis for creating pharmaceuticals such as diltiazem and mepyramine .
Drug and Gene Delivery
Polymers containing tertiary amine groups, like PDMAEMA, are used in drug and gene delivery systems due to their ability to form electrostatic complexes with biomacromolecules .
Sensors and Surfaces
pH-responsive polymer systems derived from these compounds are utilized in sensors and surfaces for various applications .
Safety and Hazards
The compound has been labeled with the GHS05 and GHS07 pictograms, indicating that it can cause harm if swallowed (H302), cause skin irritation (H315), cause serious eye damage (H318), and may cause respiratory irritation (H335) . The compound should be handled with care, and appropriate safety measures should be taken when handling and storing the compound .
properties
IUPAC Name |
1-[2-(dimethylamino)ethyl]pyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N4/c1-10(2)5-6-11-4-3-7(8)9-11/h3-4H,5-6H2,1-2H3,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKZGPGWTHXRTLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN1C=CC(=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(dimethylamino)ethyl]-1H-pyrazol-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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